cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one

• Molecular Formula: C8H10O2
• Molecular Weight: 138.16 g/mol
• IUPAC Name: (3aR,7aS)-3a,6,7,7a-tetrahydro-3H-1-benzofuran-2-one
• InChI: InChI=1S/C8H10O2/c9-8-5-6-3-1-2-4-7(6)10-8/h1,3,6-7H,2,4-5H2/t6-,7-/m0/s1
• InChI Key: MTNPITXJKLMSKU-BQBZGAKWSA-N
• Isomeric SMILES: C1C[C@H]2[C@H](CC(=O)O2)C=C1
• Canonical SMILES: C1CC2C(CC(=O)O2)C=C1

Description

cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one: is an organic compound belonging to the class of benzofurans It is characterized by a fused ring system consisting of a benzene ring and a furan ring, with a lactone (cyclic ester) functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the intramolecular cyclization of a hydroxy acid or ester precursor. The reaction conditions often include the use of acid or base catalysts to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale cyclization reactions using optimized catalysts and reaction conditions to ensure high yield and purity. The process may also include purification steps such as distillation or recrystallization to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the lactone group to a hydroxyl group, forming a diol.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like halides, amines, or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Diols.

Substitution: Various substituted benzofuran derivatives.

Scientific Research Applications

cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The lactone group can undergo hydrolysis, releasing active intermediates that participate in various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one: Lacks the cis configuration, leading to different stereochemistry and potentially different reactivity.

Benzofuran: Lacks the lactone group, resulting in different chemical properties and applications.

Coumarin: Contains a similar lactone structure but with a different ring system, leading to distinct biological activities.

Uniqueness

cis-3,3a,7,7a-Tetrahydrobenzofuran-2(6H)-one is unique due to its specific stereochemistry and the presence of both a benzene and furan ring fused together with a lactone group. This combination of features makes it a versatile compound with diverse applications in various fields.